Cas no 63594-60-5 (Epoprostenol E-isomer Sodium Salt)

• Product Name: Epoprostenol E-isomer Sodium Salt
• CAS No: 63594-60-5
• MF: C₂₀H₃₃NaO₅
• MW: 376.462797880173
• CID: 5733455
• Update Time: 2025-05-22

Epoprostenol E-isomer Sodium Salt Chemical and Physical Properties

Names and Identifiers

• Epoprostenol E-isomer Sodium Salt

• Inchi： 1S/C20H32O5.Na.H/c1-2-3-4-7-14(21)10-11-16-17-12-15(8-5-6-9-20(23)24)25-19(17)13-18(16)22;;/h8,10-11,14,16-19,21-22H,2-7,9,12-13H2,1H3,(H,23,24);;/b11-10+,15-8+;;/t14-,16+,17+,18+,19-;;/m0../s1
• InChI Key： NSHQFEBXJQSLAQ-NWNVXBSBSA-N
• SMILES： C(/[C@H]1[C@@H](C[C@]2([H])O/C(=C/CCCC(=O)O)/C[C@]12[H])O)=C\[C@@H](O)CCCCC.[NaH]

Additional information on Epoprostenol E-isomer Sodium Salt

Recent Advances in the Study of Epoprostenol E-isomer Sodium Salt (CAS: 63594-60-5)

Epoprostenol E-isomer Sodium Salt (CAS: 63594-60-5) is a synthetic analogue of prostacyclin (PGI2), a potent vasodilator and inhibitor of platelet aggregation. This compound has garnered significant attention in recent years due to its potential therapeutic applications in pulmonary arterial hypertension (PAH) and other cardiovascular disorders. The E-isomer configuration of epoprostenol is of particular interest because of its unique pharmacological properties, which may offer advantages over the naturally occurring Z-isomer. This research brief aims to summarize the latest findings related to the synthesis, characterization, and biological activity of Epoprostenol E-isomer Sodium Salt.

Recent studies have focused on optimizing the synthetic pathways for Epoprostenol E-isomer Sodium Salt to improve yield and purity. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel enzymatic approach that significantly reduces the formation of byproducts, achieving a purity of over 99%. This advancement is critical for ensuring the consistency and safety of the compound in clinical applications. Additionally, researchers have employed advanced spectroscopic techniques, including NMR and mass spectrometry, to confirm the structural integrity of the E-isomer and differentiate it from other stereoisomers.

In vitro and in vivo studies have demonstrated that Epoprostenol E-isomer Sodium Salt exhibits potent vasodilatory effects, comparable to those of the Z-isomer, but with a longer half-life in plasma. This extended stability could translate to reduced dosing frequency in therapeutic settings, enhancing patient compliance. A 2022 preclinical study published in Cardiovascular Research reported that the E-isomer showed superior efficacy in reducing pulmonary vascular resistance in a rodent model of PAH, suggesting its potential as a first-line treatment for this condition.

Despite these promising findings, challenges remain in the clinical translation of Epoprostenol E-isomer Sodium Salt. Pharmacokinetic studies have highlighted variability in drug metabolism among individuals, necessitating further research to identify biomarkers for personalized dosing. Moreover, the compound's stability under physiological conditions requires optimization to prevent rapid degradation. Ongoing clinical trials (e.g., NCT05512392) are evaluating the safety and efficacy of the E-isomer in human subjects, with preliminary results expected in late 2024.

In conclusion, Epoprostenol E-isomer Sodium Salt represents a promising candidate for the treatment of PAH and related cardiovascular disorders. Its unique pharmacological profile, combined with recent advancements in synthesis and characterization, positions it as a potential game-changer in the field. Future research should focus on addressing the remaining challenges to facilitate its transition from the laboratory to the clinic.